Cas no 2172033-72-4 (5-cyclopropyl-1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172033-72-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6289456
• PubChem ID: 165905712
• Update Time: 2025-10-28

5-cyclopropyl-1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1628231
• 2172033-72-4

• Inchi： 1S/C13H13N3O2/c1-8-4-5-14-12(6-8)16-11(9-2-3-9)7-10(15-16)13(17)18/h4-7,9H,2-3H2,1H3,(H,17,18)
• InChI Key： ZNKRWEJPSIZKIX-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CC2)N(C2C=C(C)C=CN=2)N=1)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclopropyl-1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid

5-Cyclopropyl-1-(4-Methylpyridin-2-Yl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

5-Cyclopropyl-1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 2172033724, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and material science.

The compound's structure is characterized by a pyrazole ring, which serves as a central scaffold. Attached to this ring are two key substituents: a cyclopropyl group at the 5-position and a 4-methylpyridin-2-yl group at the 1-position. The carboxylic acid group at the 3-position further enhances the molecule's functional diversity. These structural elements contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of anticancer drug design. The cyclopropyl group, known for its strain-induced reactivity, has been shown to enhance binding affinity to specific targets, making it a valuable component in medicinal chemistry.

In addition to its pharmacological applications, 5-cyclopropyl-substituted pyrazoles have been investigated for their electronic properties. The integration of the pyridine moiety introduces electron-withdrawing effects, which can be advantageous in designing materials for organic electronics, such as semiconductors or light-emitting diodes (LEDs). These findings underscore the compound's dual relevance in both therapeutic and technological domains.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate pyrazole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have facilitated further research into the compound's properties and applications.

From a structural standpoint, the molecule exhibits notable stability due to conjugation within the aromatic systems of both the pyrazole and pyridine rings. This stability is crucial for maintaining its integrity under various reaction conditions, making it suitable for diverse chemical transformations.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and pharmacokinetic profiles for potential clinical use. Additionally, exploratory studies are being conducted to assess its compatibility with existing drug delivery systems, which could expand its therapeutic applications.